Cas no 4672-40-6 (Propylenediphosphonic Acid)

• Product Name: Propylenediphosphonic Acid
• CAS No: 4672-40-6
• MF: C₃H₁₀O₆P₂
• MW: 204.055423259735
• CID: 2713945
• PubChem ID: 22023450
• Update Time: 2025-10-29

Propylenediphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• Propylenediphosphonic Acid
• CS-0236528
• Propane-1,2-diylbis(phosphonic acid)
• 4671-82-3
• 1,2-Propanediyldiphosphonic acid
• MFCD00050066
• SCHEMBL624045
• 1,3-Propylenediphosphonic Acid, >/=98%
• DTXSID30621646
• 1-PHOSPHONOPROPAN-2-YLPHOSPHONIC ACID
• EN300-171703
• 818-538-7
• (1-methyl-1,2-ethanediyl)bis-Phosphonic acid
• 4672-40-6
• (1-phosphonopropan-2-yl)phosphonic acid
• (1-methyl-2-phosphono-ethyl)phosphonic acid
• propylene-bisphosphonic acid
• AKOS017343102
• PROPYLENEDIPHOSPHONICACID
• EAA67240

• Inchi： 1S/C3H10O6P2/c1-3(11(7,8)9)2-10(4,5)6/h3H,2H2,1H3,(H2,4,5,6)(H2,7,8,9)
• InChI Key： DZQCAOQMXPROIJ-UHFFFAOYSA-N
• SMILES： P(C(C)CP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 203.99526203Da
• Monoisotopic Mass: 203.99526203Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 115Ų

Additional information on Propylenediphosphonic Acid

Propylenediphosphonic Acid: A Comprehensive Overview

Propylenediphosphonic Acid, also known by its CAS No. 4672-40-6, is a versatile organic compound with significant applications in various industries. This compound, chemically represented as C3H8O7P2, is a diphosphonic acid with two phosphonate groups attached to a propane backbone. Its structure allows it to act as an effective chelating agent, making it highly valuable in fields such as water treatment, oil production, and agriculture.

The phosphonate functional groups in Propylenediphosphonic Acid enable it to form stable complexes with metal ions, particularly calcium and magnesium. This property is exploited in water softening processes, where it helps reduce the hardness of water by removing these ions. Recent studies have highlighted its efficiency in industrial water treatment systems, where it has been shown to improve the performance of reverse osmosis membranes by preventing scale formation.

In the oil industry, Propylenediphosphonic Acid is used as a scale inhibitor in enhanced oil recovery (EOR) processes. Its ability to stabilize metal scales under high-temperature and high-pressure conditions makes it indispensable in maintaining the efficiency of oil wells. Researchers have also explored its potential in reducing the environmental impact of oil production by minimizing the use of harmful chemicals.

Beyond industrial applications, Propylenediphosphonic Acid has found its way into agricultural practices. It is used as a soil conditioner to enhance nutrient availability for plants by chelating essential minerals such as iron and zinc. Recent agricultural studies have demonstrated its role in improving crop yields and plant health under conditions of metal deficiency or toxicity.

The synthesis of Propylenediphosphonic Acid involves the reaction of propylene glycol with phosphorus oxyacids under specific conditions. This process has been optimized over the years to ensure high purity and yield. Modern manufacturing techniques focus on reducing energy consumption and waste generation, aligning with global sustainability goals.

From a safety standpoint, Propylenediphosphonic Acid is considered non-toxic and biodegradable under aerobic conditions. Its environmental impact is minimal when used responsibly, making it a preferred choice over more hazardous alternatives. Regulatory bodies have recognized its safety profile, allowing for widespread use across various sectors.

Recent advancements in materials science have opened new avenues for Propylenediphosphonic Acid. Scientists are exploring its potential as a building block for novel materials with tailored properties, such as biocompatible polymers and advanced catalysts. These developments underscore its importance as a key ingredient in cutting-edge research and innovation.

In conclusion, Propylenediphosphonic Acid (CAS No. 4672-40-6) stands out as a multifaceted compound with applications spanning industries from water treatment to agriculture. Its unique chemical properties and eco-friendly profile make it an essential component in modern industrial processes. As research continues to uncover new uses for this compound, its role in shaping sustainable technologies is set to grow even further.